2-Amino-3-methylbenzaldehyde
Overview
Description
2-Amino-3-methylbenzaldehyde is a chemical compound with the molecular formula C8H9NO . It has a molecular weight of 135.17 and is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for 2-Amino-3-methylbenzaldehyde is 1S/C8H9NO/c1-6-3-2-4-7(5-10)8(6)9/h2-5H,9H2,1H3 . This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, and 1 nitrogen atom in the molecule .Physical And Chemical Properties Analysis
2-Amino-3-methylbenzaldehyde is a liquid at room temperature . It has a molecular weight of 135.17 and a molecular formula of C8H9NO .Scientific Research Applications
Synthesis and Properties
The research on 2-Amino-3-methylbenzaldehyde primarily focuses on its synthesis and use in creating biologically active compounds. For instance, Sumrra et al. (2018) synthesized a Schiff base compound involving 2-Amino-3-methylbenzaldehyde, which was used to create metal complexes with enhanced bioactivity. The study highlighted the compound's potential in antioxidant, enzyme inhibition, and antimicrobial activities (Sumrra et al., 2018).
Schiff Base Formation
2-Amino-3-methylbenzaldehyde is used in the formation of Schiff bases. Chohan et al. (2003) demonstrated its application in creating zinc complexes with antibacterial activity. This research indicates the compound's role in developing potential antimicrobial agents (Chohan et al., 2003).
Catalytic Applications
The compound's use in catalysis is explored in several studies. For example, Kitamura et al. (1999) investigated its application in the asymmetric addition of dialkylzincs to aldehydes, a process crucial in organic synthesis (Kitamura et al., 1999). Similarly, Moteki et al. (2016) studied its use in cascade reactions for the production of methylbenzaldehydes from ethanol, indicating its potential in bioethanol conversion to valuable chemicals (Moteki et al., 2016).
Synthesis of Derivatives
The synthesis of various derivatives using 2-Amino-3-methylbenzaldehyde is a significant area of research. For instance, Hua-yu (2007) described a method for synthesizing 2-Amino-3,5-dibromobenzaldehyde, showcasing the versatility of the compound in creating different derivatives (Xue Hua-yu, 2007).
Chemical Sensing Applications
A study by Saha et al. (2011) demonstrated the use of a derivative of 2-Amino-3-methylbenzaldehyde as a pH-responsive fluorescent sensor, highlighting its potential in biological and chemical sensing applications (Saha et al., 2011).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection .
Mechanism of Action
Target of Action
The primary targets of 2-Amino-3-methylbenzaldehyde are aldehydes and ketones . These compounds can react with 2-Amino-3-methylbenzaldehyde to form oximes or hydrazones . The nitrogen in 2-Amino-3-methylbenzaldehyde acts as a nucleophile, attacking the partially positive carbon in the carbonyl group of aldehydes and ketones .
Mode of Action
The interaction between 2-Amino-3-methylbenzaldehyde and its targets involves a nucleophilic addition . The nitrogen atom in 2-Amino-3-methylbenzaldehyde attacks the carbonyl carbon of the aldehyde or ketone, forming an intermediate that eventually dehydrates to form an oxime or hydrazone . This reaction is essentially irreversible .
Biochemical Pathways
The formation of oximes and hydrazones from the reaction of 2-Amino-3-methylbenzaldehyde with aldehydes and ketones is a key step in many biochemical pathways . These reactions are part of the broader class of nucleophilic addition reactions that are fundamental to organic chemistry .
Result of Action
The result of the action of 2-Amino-3-methylbenzaldehyde is the formation of oximes or hydrazones . These compounds have a variety of uses in organic synthesis and can also exhibit biological activity.
properties
IUPAC Name |
2-amino-3-methylbenzaldehyde | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO/c1-6-3-2-4-7(5-10)8(6)9/h2-5H,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONXVKRQZYPIRQJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
135.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3-methylbenzaldehyde | |
CAS RN |
84902-24-9 | |
Record name | 2-amino-3-methylbenzaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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